molecular formula C27H44O4 B095742 Rockogenin CAS No. 16653-52-4

Rockogenin

Cat. No. B095742
CAS RN: 16653-52-4
M. Wt: 432.6 g/mol
InChI Key: BQNMOLSYHYSCMS-TUUYSWIFSA-N
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Description

Rockogenin is a plant sterol . It belongs to the class of organic compounds known as quinazolines . It is also known as (3β,5α,12β,25R)-Spirostan-3,12-diol .


Molecular Structure Analysis

Rockogenin has a molecular formula of C27H44O4 . It has an average mass of 432.636 Da and a mono-isotopic mass of 432.323975 Da . The compound has 13 defined stereocenters .


Physical And Chemical Properties Analysis

Rockogenin has a density of 1.2±0.1 g/cm3, a boiling point of 550.5±50.0 °C at 760 mmHg, and a flash point of 286.7±30.1 °C . It has a molar refractivity of 121.2±0.4 cm3, a polar surface area of 59 Å2, and a molar volume of 372.2±5.0 cm3 .

Scientific Research Applications

  • Isolation and Identification from Agave Americana L. : Rockogenin, along with other steroidal sapogenins like tigogenin and hecogenin, has been isolated from the leaves of Agave Americana L. This study highlights the natural sources of Rockogenin and its potential for further research (Chen, 1975).

  • Transformation by Fungus Cunninghamella Elegans : Research exploring the incubation of Rockogenin with the fungus Cunninghamella Elegans led to the formation of various derivatives. This study suggests the potential of microbial transformation of Rockogenin for producing different compounds, which could be useful in various applications (Patel, Blunden, & Crabb, 1993).

  • Synthesis Improvement for C-nor-D-homo Sapogenin : Research on the synthetic process involving Rockogenin has been conducted to optimize the yield and purity of the resultant compounds. This study is significant for the pharmaceutical and chemical industries, where Rockogenin derivatives could be used (Zhang Peng, 2009).

Mechanism of Action

Rockogenin has been found to inhibit IL-17 production in Th17 cells . It decreases RORγ transactivation and displaces a co-activator peptide . Co-crystal structures with Rockogenin, the RORγ-LBD, and the co-repressor peptide SMRT22 could determine that Rockogenin interacts with the RORγ-LBD .

properties

IUPAC Name

(1R,2S,4S,5'R,6R,7S,8R,9S,10R,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-10,16-diol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H44O4/c1-15-7-10-27(30-14-15)16(2)24-22(31-27)12-21-19-6-5-17-11-18(28)8-9-25(17,3)20(19)13-23(29)26(21,24)4/h15-24,28-29H,5-14H2,1-4H3/t15-,16+,17+,18+,19-,20+,21+,22+,23-,24+,25+,26-,27-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BQNMOLSYHYSCMS-TUUYSWIFSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCC2(C(C3C(O2)CC4C3(C(CC5C4CCC6C5(CCC(C6)O)C)O)C)C)OC1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3([C@@H](C[C@H]5[C@H]4CC[C@@H]6[C@@]5(CC[C@@H](C6)O)C)O)C)C)OC1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H44O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70937213
Record name Spirostan-3,12-diol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70937213
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

432.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Rockogenin

CAS RN

16653-52-4
Record name Rockogenin
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=16653-52-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Rockogenin
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016653524
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Spirostan-3,12-diol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70937213
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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